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Compound of Interest

Compound Name: 2'-O-Tosyladenosine

Cat. No.: B8282233

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of 2'-O-Tosyladenosine, a critical intermediate
in nucleoside chemistry. It details its chemical structure, physicochemical properties, synthesis
protocols, and spectroscopic data, serving as a vital resource for professionals in synthetic
organic chemistry and drug discovery.

Core Chemical Structure and Properties

2'-O-Tosyladenosine is a derivative of the natural nucleoside adenosine. It is characterized by
the presence of a tosyl (p-toluenesulfonyl) group attached to the 2'-hydroxyl position of the
ribose sugar moiety. This modification is significant as it transforms the hydroxyl group into a
good leaving group, facilitating a variety of nucleophilic substitution reactions. The selective
tosylation at the 2'-position is influenced by the inductive effect of the adenine base, which
increases the acidity of the 2'-OH group compared to the 3'-OH and 5'-OH groups.[1]

The structure consists of three main components: the adenine base, the ribose sugar, and the
p-toluenesulfonyl (tosyl) protecting group.
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Figure 1: Core components of 2'-O-Tosyladenosine.

Physicochemical and Spectroscopic Data

The tosylation of adenosine significantly alters its chemical properties. Below is a summary of
key quantitative data for related tosylated adenosine compounds. Note that specific data for the
2'-0O isomer can be sparse, so data for the more common 5'-O isomer is provided for
comparison.

Table 1: Physicochemical Properties of Tosylated Adenosine Derivatives

) 5'-Tosyl-2'-

Property 5'-Tosyladenosine .
deoxyadenosine

CAS Number 5135-30-8|2] 6698-29-9[3][4]
Molecular Formula C17H19N506S C17H19Ns0sS[3][4]
Molecular Weight 421.43 g/mol [2] 405.43 g/mol [3]
Appearance White to Off-White Solid[2] Not Available
Melting Point 151 °C[2] Not Available

- DMSO (Slightly), Methanol _
Solubility ) Not Available
(Slightly, Heated)[2]

Storage 2-8°C, Inert atmosphere[2] 2-8°C Refrigerator[3]

Table 2: Spectroscopic Data for 2'-O-Tosyladenosine
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Chemical Shift (ppm) or

Technique Data Type
miz
B3C-NMR Carbon 152.76 (C2)[1]
BN-NMR Nitrogen 237.31 (N1)[1]
8.248, 8.110, 7.730, 7.36,
1H-NMR (DMSO-d6) Proton 7.35, 5.896, etc. (for 5'-isomer)
[5]
Data acquired on a VG
Mass Spectrometry FAB-MS Instruments Model 70SQ

spectrometer.[1]

Experimental Protocols

The synthesis and subsequent reactions of 2'-O-Tosyladenosine are fundamental for the
creation of various nucleoside analogs.

A convenient one-pot regioselective synthesis has been reported, which proceeds under
aqueous conditions.[1] This method offers an advantage over procedures requiring anhydrous
conditions and bulky protecting groups.

Protocol: Aqueous Synthesis of 2'-O-Tosyladenosine[1]

Reaction Setup: Dissolve adenosine and sodium p-toluenesulfinate in an aqueous solution.

e Initiation: Add sodium hypochlorite to the mixture. This is proposed to generate p-
toluenesulfonyl chloride in situ, which then reacts with adenosine.

« Reaction Conditions: The reaction proceeds overnight with stirring. The enhanced acidity of
the 2'-OH group directs the tosylation preferentially to this position.[1]

o Workup and Purification: The reaction mixture is centrifuged. The resulting residue is washed
sequentially with water and 95% ethanol.

e Product Isolation: The final product is vacuum-dried, yielding 2'-O-Tosyladenosine. The
identity and purity can be confirmed by HPLC analysis and mixed melting point
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Figure 2: Workflow for the synthesis of 2'-O-Tosyladenosine.

The tosyl group can be efficiently removed to regenerate the hydroxyl group, demonstrating its

utility as a protecting group. Sodium naphthalenide is a powerful reagent for this reductive
cleavage.[6]

Protocol: Reductive Cleavage of the 2'-O-Tosyl Group[6]
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» Reagent Preparation: Prepare a stock solution of sodium naphthalenide by subjecting
sodium spheres and naphthalene in dry, deoxygenated THF to ultrasonic irradiation under an
argon atmosphere.[6]

o Reaction Setup: Dissolve 2'-O-Tosyladenosine in dry, deoxygenated THF and cool to -60
°C.

o Reagent Addition: Add the sodium naphthalenide solution dropwise to the substrate solution
until the green color of the anion radical persists.

e Quenching and Workup: The reaction is quenched, and standard workup procedures are
followed to isolate the product, adenosine.[6] This method is chemoselective and does not
affect other protecting groups like silyl ethers.[6]

Applications in Drug Development and Research

2'-O-Tosyladenosine is primarily used as a synthetic intermediate. The tosyl group at the 2
position serves as an excellent leaving group, enabling the synthesis of a wide range of 2'-
modified adenosine analogs. These modifications are crucial in the development of antiviral
and anticancer nucleoside drugs, as changes at the 2' position can significantly impact
biological activity, metabolic stability, and target binding.

Reactions involving 2'-O-tosylated adenosines can lead to the formation of various products,
including:

» Deoxy sugar nucleosides[7]
e Branched-chain deoxy sugar nucleosides|7]
e 1'2'-unsaturated nucleosides[7]

These derivatives are invaluable for studying structure-activity relationships and for creating
novel therapeutic agents. For example, modified nucleosides are incorporated into antisense
oligonucleotides to enhance their nuclease resistance and binding affinity.[8]
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Figure 3: Key chemical transformations of 2'-O-Tosyladenosine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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